5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95%

• IUPAC Name: 4-(2-chloro-5-methoxyphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C14H11ClO3/c1-18-11-4-5-13(15)12(7-11)9-2-3-10(8-16)14(17)6-9/h2-8,17H,1H3
• InChI Key: SVSGSGKCTGLLGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CC(=C(C=C2)C=O)O
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID50685260
• Molecular Weight: 262.69 g/mol
• CAS RN: 1261995-41-8

Description

5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% (5-CMFP) is a chemical compound that has recently been gaining attention in the scientific research community due to its potential applications in various fields. 5-CMFP is a white, crystalline solid with a melting point of about 176 °C. It is soluble in organic solvents and has a low vapor pressure. 5-CMFP is a member of the phenol family of compounds and is an important intermediate in the synthesis of a variety of other compounds.

Scientific Research Applications

5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% has recently been studied for its potential applications in a variety of scientific research areas. For example, it has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. Additionally, 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% has been studied for its potential use in the synthesis of other compounds, such as the antifungal agent miconazole.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% is not yet fully understood. However, it is believed to act as an inhibitor of acetylcholinesterase, which is an enzyme that is involved in the regulation of neurotransmitter release. Inhibition of this enzyme can lead to increased levels of acetylcholine, which is a neurotransmitter that plays an important role in learning and memory.
Biochemical and Physiological Effects
5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% has been studied for its potential biochemical and physiological effects. In laboratory studies, 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% has been found to act as an inhibitor of acetylcholinesterase, which can lead to increased levels of acetylcholine in the brain. This can result in improved learning and memory. Additionally, 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% has been found to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The use of 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% in laboratory experiments has several advantages. For example, it is relatively easy to synthesize and purify, and it is soluble in organic solvents. Additionally, it is relatively stable and has a low vapor pressure. However, there are also some limitations to the use of 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% in laboratory experiments. For example, it has a relatively low melting point, which can make it difficult to handle in some experiments. Additionally, its effects on the human body have not yet been fully studied, so its use in experiments involving human subjects should be done with caution.

Future Directions

The potential applications of 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% are still being explored, and there are many possible future directions for research. For example, further studies could be conducted to investigate the effects of 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% on the human body, as well as its potential uses in the synthesis of other compounds. Additionally, further research could be conducted to explore the mechanism of action of 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95%, as well as its potential uses in the development of new drugs and therapies. Finally, further studies could be conducted to explore the potential applications of 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% in other fields, such as agriculture, food processing, and environmental protection.

Synthesis Methods

5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% can be synthesized using a two-step process. The first step involves the reaction of 2-chloro-5-methoxybenzaldehyde with formic acid in the presence of a catalytic amount of sodium carbonate. This reaction yields 5-(2-chloro-5-methoxyphenyl)-2-formylphenol, 95% (5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95%) as the major product. The second step involves the purification of 5-(2-Chloro-5-methoxyphenyl)-2-formylphenol, 95% by recrystallization from an appropriate solvent.